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Compound of Interest

3,3-Dimethylcyclohexyl methyl
Compound Name:
ketone

Cat. No.: B1205454

An In-depth Technical Guide to 1-(3,3-dimethylcyclohexyl)ethanone For Researchers,
Scientists, and Drug Development Professionals

Introduction

1-(3,3-dimethylcyclohexyl)ethanone, also known by its common name 3,3-Dimethylcyclohexyl
methyl ketone and trade name Herbac, is a fine fragrance compound utilized in the cosmetic
industry.[1][2] This technical guide provides a comprehensive overview of its chemical
properties, synthesis, and biological activity, with a focus on experimental data and
methodologies for the scientific community.

IUPAC Name: 1-(3,3-dimethylcyclohexyl)ethanone[1]

Chemical and Physical Properties

The fundamental properties of 1-(3,3-dimethylcyclohexyl)ethanone are summarized below. This
data is crucial for its application in various experimental and industrial settings.
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Property Value Reference
Molecular Formula C10H180 [11[3]
Molecular Weight 154.25 g/mol

CAS Number 25304-14-7 [3]
Appearance Colorless liquid [11[3]
Boiling Point 202.8°C at 760 mmHg [1][3]
Density 0.875 g/cm?3 [11[3]
Flash Point 82°C [3]
Refractive Index 1.437 [1][3]
Vapor Pressure 0.287 mmHg at 25°C [3]
LogP 2.79180 [3]
SMILES CC(=0)c1cccece(cy(e)e [1]

DXIWBWIDAYBUDF-
InChl Key [4]
UHFFFAOYSA-N

Synthesis Protocols

Several synthetic routes for ketones with similar structures have been described. These
methodologies can be adapted for the synthesis of 1-(3,3-dimethylcyclohexyl)ethanone.

Synthesis via Grighard Reaction with a Nitrile

A common method for preparing ketones involves the reaction of a Grignard reagent with a
nitrile.[5] For the synthesis of 1-(3,3-dimethylcyclohexyl)ethanone, this would involve the
reaction of cyclohexylmagnesium bromide with acetonitrile, followed by an agueous workup.[5]

Experimental Protocol:

o Preparation of Grignard Reagent: Prepare 3,3-dimethylcyclohexylmagnesium bromide by
reacting 3,3-dimethylbromocyclohexane with magnesium turnings in anhydrous ether.
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e Reaction with Nitrile: Add acetonitrile (CHsC=N) dropwise to the freshly prepared Grignard
reagent solution under anhydrous conditions.[5]

» Hydrolysis: The intermediate imine-magnesium salt is then hydrolyzed with an aqueous acid
(e.g., H2SOa4 or HCI) to yield the final ketone product.

 Purification: The crude product is purified by extraction and subsequent distillation.

Step 1: Grignard Reagent Formation

(3,3—Dimethylbromocyclohexane

»
Anhydrous Ether ~ [ 3,3-Dimethylcyclohexyl-
magnesium bromide

Step 2: Reaction & Hydrolysis

Aqueous Acid

Acetonitrile Imine-magnesium salt Hydrolysis

1-(3,3-dimethylcyclohexyl)ethanone

Click to download full resolution via product page

Caption: Synthesis of 1-(3,3-dimethylcyclohexyl)ethanone via Grignard reaction.

Synthesis from Dimedone

A multi-step synthesis starting from dimedone (5,5-dimethylcyclohexane-1,3-dione) can also be
employed. This process involves the catalytic reduction of dimedone to 3,3-
dimethylcyclohexan-1-one, followed by further reactions.[6]

Experimental Protocol:

e Reduction of Dimedone: Dimedone is reduced to 3,3-dimethylcyclohexan-1-one. This can be
achieved via a two-step reaction sequence through a monotosylhydrazone intermediate or
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by catalytic hydrogenation in the presence of a palladium on charcoal catalyst.[6]

o Ethynylation: The resulting 3,3-dimethylcyclohexan-1-one undergoes ethynylation with
ethyne in a basic medium to produce 1-ethynyl-1-hydroxy-3,3-dimethylcyclohexane.[6]

o Rearrangement: A Rupe rearrangement of the 1-ethynyl-3,3-dimethyl-1-cyclohexanol is then
performed to yield methyl-3,3-dimethylcyclohexenyl-ketone.[6]

o Hydrogenation: The final step involves the catalytic hydrogenation of the cyclohexenyl ring to
the corresponding cyclohexane, yielding 1-(3,3-dimethylcyclohexyl)ethanone.

Biological Activity and Metabolism

1-(3,3-dimethylcyclohexyl)ethanone is a member of the alkyl cyclic ketones fragrance group.[2]
[7] Toxicological assessments have found these materials to have low acute toxicity and a low
potential for skin sensitization in humans at current usage levels.[7]

Microbial Biotransformation

Studies have been conducted on the microbial transformation of 1-(3,3-
dimethylcyclohexyl)ethanone to create new derivatives. The fungus Aspergillus niger has been
shown to biotransform the substrate into a hydroxylated derivative.[2]

Experimental Protocol: Fungal Biotransformation

o Culture Preparation:Aspergillus niger ATCC 10549 is grown in a suitable culture medium.
e Substrate Addition: 1-(3,3-dimethylcyclohexyl)ethanone is added to the fungal culture.

¢ Incubation: The culture is incubated, allowing the fungus to metabolize the substrate.

o Extraction and Analysis: The metabolites are extracted from the culture medium. The
structure of the resulting product, 1-(4-hydroxy-3,3-dimethylcyclohexyl)ethanone, is
determined using NMR and GC-MS spectroscopic methods.[2] The reported yield for this
specific transformation is 19%.[2]
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Caption: Microbial biotransformation of the target ketone by A. niger.

Postulated Mammalian Metabolism

While specific mammalian metabolism studies for 1-(3,3-dimethylcyclohexyl)ethanone are not
available, a general metabolic pathway is postulated for alkyl cyclic ketones. The primary
pathway is the reduction of the ketone group by alcohol dehydrogenases and carbonyl
reductases to form a secondary alcohol.[7] This alcohol metabolite can then be conjugated with
glucuronic acid and excreted.[7]

Reduction
1-(3,3-dimethylcyclohexyljethanone Alcohol Dehydrogenase, Secondary Alcohol Conjugation Glucgronlde Excretion
Metabolite Conjugate

Click to download full resolution via product page

Caption: Postulated metabolic pathway of alkyl cyclic ketones in mammals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.bocsci.com/product/3-3-dimethylcyclohexyl-methyl-ketone-cas-25304-14-7-64203.html
https://www.researchgate.net/publication/363407343_Microbial_Transformation_of_33-Dimethylcyclohexyl_methyl_ketone_and_Antimicrobial_Evaluation
https://www.lookchem.com/ProductWholeProperty_LCPL322295.htm
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MH1R8F7762
https://www.quora.com/How-do-you-prepare-methyl-cyclohexyl-ketone
https://patents.google.com/patent/WO2010043522A1/en
https://patents.google.com/patent/WO2010043522A1/en
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/GS1-alkyl_cyclic_ketones.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/GS1-alkyl_cyclic_ketones.pdf
https://www.benchchem.com/product/b1205454#3-3-dimethylcyclohexyl-methyl-ketone-iupac-name
https://www.benchchem.com/product/b1205454#3-3-dimethylcyclohexyl-methyl-ketone-iupac-name
https://www.benchchem.com/product/b1205454#3-3-dimethylcyclohexyl-methyl-ketone-iupac-name
https://www.benchchem.com/product/b1205454#3-3-dimethylcyclohexyl-methyl-ketone-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1205454?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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